![molecular formula C11H22N2O2 B6219952 rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate CAS No. 2763584-07-0](/img/new.no-structure.jpg)
rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate
Overview
Description
rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate is a chemical compound with a complex structure that includes a tert-butyl group, an amino group, and a cyclopentyl ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate typically involves the reaction of tert-butyl carbamate with (1R,2R)-2-amino-2-methylcyclopentanol under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product with the desired specifications .
Chemical Reactions Analysis
Types of Reactions
rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired outcome .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a range of derivatives with different functional groups .
Scientific Research Applications
rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate include:
- rac-tert-butyl N-[(1R,2R)-2-aminocyclobutyl]methylcarbamate
- rac-tert-butyl N-[(1R,2R)-2-methoxycyclopentyl]carbamate
- rac-tert-butyl N-[(1R,2R)-2-hydroxycyclobutyl]carbamate
Uniqueness
This compound is unique due to its specific structural features, such as the presence of a tert-butyl group and a cyclopentyl ring with an amino substituent. These features confer distinct chemical and biological properties, making it valuable for various research and industrial applications .
Properties
CAS No. |
2763584-07-0 |
|---|---|
Molecular Formula |
C11H22N2O2 |
Molecular Weight |
214.3 |
Purity |
95 |
Origin of Product |
United States |
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